Cas no 263385-00-8 (1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide)

• Product Name: 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide
• CAS No: 263385-00-8
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• MDL: MFCD01567259
• CID: 247586
• PubChem ID: 563576
• Update Time: 2025-11-02

1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-(phenylmethyl)-, hydrazide
• 2-benzyl-5-tert-butylpyrazole-3-carbohydrazide
• HMS1669A22
• Oprea1_865982
• 1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-1-(phenylmethyl)-, hydrazide
• DTXSID30340320
• 263385-00-8
• CCG-254940
• FT-0735581
• MFCD01567259
• ISWFKWUMVJAOMN-UHFFFAOYSA-N
• 1-benzyl-3-tert-butyl-1h-pyrazole-5-carbohydrazide

• MDL： MFCD01567259
• Inchi： 1S/C15H20N4O/c1-15(2,3)13-9-12(14(20)17-16)19(18-13)10-11-7-5-4-6-8-11/h4-9H,10,16H2,1-3H3,(H,17,20)
• InChI Key： ISWFKWUMVJAOMN-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C(C)(C)C)=NN1CC1C=CC=CC=1)NN

Computed Properties

• Exact Mass: 272.16400
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.16
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.593
• PSA: 72.94000
• LogP: 2.92360

Additional information on 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide (CAS No. 263385-00-8)

1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide (CAS No. 263385-00-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and carbohydrazide functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural similarity to other heterocyclic compounds known for their pharmacological properties.

The 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide structure features a benzyl group attached to the nitrogen atom of the pyrazole ring, along with a tert-butyl substituent at the 3-position. This configuration enhances its stability and reactivity, making it a valuable building block in drug discovery. The carbohydrazide moiety further expands its utility, enabling the formation of hydrazone derivatives, which are often explored for their antimicrobial, anti-inflammatory, and anticancer activities.

In recent years, the demand for 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide has surged, driven by its relevance in addressing contemporary health challenges. For instance, its potential role in combating antibiotic resistance has been a hot topic in scientific circles. As multidrug-resistant pathogens become more prevalent, researchers are investigating novel heterocyclic scaffolds like this compound to develop next-generation antimicrobial agents. Additionally, its application in cancer therapeutics is under exploration, with studies focusing on its ability to modulate key enzymatic pathways.

From a synthetic chemistry perspective, 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide offers several advantages. Its tert-butyl group provides steric hindrance, which can influence the regioselectivity of reactions, while the benzyl group can be selectively removed or modified under mild conditions. These features make it a preferred choice for constructing complex molecular architectures. Moreover, the compound's compatibility with modern green chemistry principles—such as reduced solvent usage and catalytic transformations—aligns with the growing emphasis on sustainable laboratory practices.

The compound's physicochemical properties, including solubility, melting point, and stability, have been extensively documented, ensuring its reproducibility in research settings. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide and its derivatives. Such rigorous quality control is essential for maintaining consistency in experimental outcomes, particularly in high-throughput screening campaigns.

Beyond its pharmaceutical applications, 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide has found use in material science. Its ability to form stable coordination complexes with metal ions makes it a candidate for designing functional materials, such as catalysts or sensors. This interdisciplinary appeal underscores the compound's versatility and broadens its relevance across multiple scientific domains.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, compounds like 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbohydrazide will remain at the forefront of innovation. Its combination of structural novelty and functional adaptability positions it as a key player in the development of next-generation therapeutics and advanced materials. For researchers seeking reliable intermediates with proven efficacy, this compound represents a compelling choice.